Benzeneacetic acid, 4-(2H-1,4-benzoxazin-3-ylamino)-, methyl ester

• CAS No.: 109226-93-9
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol
• IUPAC Name: methyl 2-[4-(2H-1,4-benzoxazin-3-ylamino)phenyl]acetate
• InChI: InChI=1S/C17H16N2O3/c1-21-17(20)10-12-6-8-13(9-7-12)18-16-11-22-15-5-3-2-4-14(15)19-16/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key: XZVUMEISKPCOHJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC=C(C=C1)NC2=NC3=CC=CC=C3OC2

Description

Benzeneacetic acid, 4-(2H-1,4-benzoxazin-3-ylamino)-, methyl ester is a chemical compound with the molecular formula C₁₇H₁₆N₂O₃ and a molecular weight of 296.326 g/mol . This compound is known for its unique structure, which includes a benzoxazine ring fused with a benzeneacetic acid moiety. It has various applications in scientific research and industry due to its distinctive chemical properties.

Preparation Methods

The synthesis of Benzeneacetic acid, 4-(2H-1,4-benzoxazin-3-ylamino)-, methyl ester typically involves the reaction of benzeneacetic acid derivatives with benzoxazine intermediates under specific conditions. The reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high yield and purity . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to produce the compound efficiently and cost-effectively.

Chemical Reactions Analysis

Benzeneacetic acid, 4-(2H-1,4-benzoxazin-3-ylamino)-, methyl ester undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups, often using reagents like halogens or alkylating agents.

Scientific Research Applications

Benzeneacetic acid, 4-(2H-1,4-benzoxazin-3-ylamino)-, methyl ester has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development for treating various diseases.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of Benzeneacetic acid, 4-(2H-1,4-benzoxazin-3-ylamino)-, methyl ester involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Benzeneacetic acid, 4-(2H-1,4-benzoxazin-3-ylamino)-, methyl ester can be compared with other similar compounds, such as:

Benzeneacetic acid derivatives: These compounds share a similar core structure but differ in their functional groups, leading to variations in their chemical and biological properties.

Benzoxazine derivatives: These compounds have a benzoxazine ring but may have different substituents, affecting their reactivity and applications.